![molecular formula C15H17N3O3 B2701683 N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)furan-2-carboxamide CAS No. 2034437-09-5](/img/structure/B2701683.png)
N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)furan-2-carboxamide
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Description
N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)furan-2-carboxamide, commonly known as PZ-128, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. PZ-128 belongs to the class of compounds known as cyclohexyl-furan carboxamides, which have been found to possess a wide range of biological activities.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
The synthesis of derivatives of new condensed systems such as 4H,7H-furo[3′,4′:6,7]cyclohepta[1,2-b]pyran and the exploration of their chemical properties have been a significant area of interest. These studies are pivotal in understanding the chemical behavior and potential applications of furan derivatives in developing new materials and pharmaceuticals. For instance, Arsen'eva and Arsen'ev (2008) focused on synthesizing derivatives that react with arylidenemalononitriles to form condensed 2-amino-4H-pyrans, which are crucial for further chemical transformations and applications in various fields (Arsen'eva & Arsen'ev, 2008).
Theoretical Calculations and Characterization
Yıldırım and Kandemirli (2005) conducted synthesis and theoretical calculations of the 1H-pyrazole-3-carboxamide and -3-carboxylate derivatives, including detailed spectral and elemental analysis. These efforts contribute to the understanding of the electronic structures of reactants and their transition states, offering insights into the reaction mechanisms and potential applications of such compounds in drug development and other areas (Yıldırım & Kandemirli, 2005).
Supramolecular Chemistry
Research into the supramolecular effects of aromaticity on crystal packing has shown the significance of heteroatom substitution in influencing π-based interactions, which are critical for developing new materials with specific crystal packing and properties. Rahmani et al. (2016) explored these aspects in furan/thiophene carboxamide compounds, which could lead to advancements in material science and engineering (Rahmani et al., 2016).
Pharmaceutical Research
In the realm of pharmaceutical research, the synthesis and evaluation of compounds for their antimicrobial and anticancer activities are of paramount importance. Studies such as those conducted by Zaki, Al-Gendey, and Abdelhamid (2018) on the synthesis of pyridines, thioamides, thiazoles, and other derivatives from chalcones underline the potential of furan derivatives in developing new therapeutic agents (Zaki, Al-Gendey, & Abdelhamid, 2018).
properties
IUPAC Name |
N-(4-pyrazin-2-yloxycyclohexyl)furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17N3O3/c19-15(13-2-1-9-20-13)18-11-3-5-12(6-4-11)21-14-10-16-7-8-17-14/h1-2,7-12H,3-6H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QNZIXRVISPWHCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)C2=CC=CO2)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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